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Compound of Interest

Compound Name: 1-Trityl-1H-imidazole-4-methanol

Cat. No.: B1297185

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the molecular properties of 1-Trityl-
1H-imidazole-4-methanol, a key intermediate in various synthetic and medicinal chemistry
applications.

Molecular Data Summary

The fundamental molecular characteristics of 1-Trityl-1H-imidazole-4-methanol are
summarized below. This data is crucial for stoichiometric calculations in experimental designs
and for the characterization of synthesized compounds.

Property Value

Molecular Formula C23H20N20[1][2]
Molecular Weight 340.42 g/mol [2]

Exact Mass 340.157563266 Da[1][2]
CAS Number 33769-07-2[1][2][3]

It is important to distinguish this compound from a related molecule, [4-(Hydroxymethyl)-1-trityl-
1H-imidazol-5-ylJmethanol, which has a different molecular formula (C24H22N202) and
molecular weight (approximately 370.46 g/mol ).[4][5]
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Experimental Protocols

Detailed experimental protocols involving 1-Trityl-1H-imidazole-4-methanol are typically
proprietary to the research institution or are detailed in peer-reviewed scientific literature. For
specific synthetic procedures or applications, consulting chemical databases and literature is

recommended.

Structural and Logical Relationships

The molecular structure of 1-Trityl-1H-imidazole-4-methanol consists of three primary
functional groups. The logical relationship and connectivity of these groups are visualized in the

diagram below.
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Caption: Logical diagram of 1-Trityl-1H-imidazole-4-methanol's functional components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide on 1-Trityl-1H-imidazole-4-
methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297185#1-trityl-1h-imidazole-4-methanol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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